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Introduction

Heptyl heptanoate (C14H2802), a fatty acid ester formed from heptanoic acid and heptanol, is
a compound of interest in various scientific fields, including flavor and fragrance science,
materials research, and as a potential component in pharmaceutical formulations.[1][2] Its
physical and chemical characteristics, particularly its thermodynamic properties, are crucial for
understanding its behavior in different systems, from industrial processes to biological
environments. This in-depth technical guide provides a thorough examination of the
thermodynamic properties and boiling point of heptyl heptanoate, complete with detailed
experimental protocols and visual representations of key concepts.

Physicochemical and Thermodynamic Properties

Heptyl heptanoate is a colorless, oily liquid with a characteristic green and fruity aroma.[2][3] A
comprehensive summary of its key physicochemical and thermodynamic properties is
presented in Table 1. While experimental data for some properties are readily available, values
for enthalpy of vaporization and heat capacity have been estimated using established group
contribution methods to provide a more complete dataset.
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Property Value Source | Method
Molecular Formula C14H2802 [1]

Molecular Weight 228.37 g/mol [3]

Boiling Point 276.00 to 277.00 °C @ 760.00 ]

mm Hg

Melting Point -33.0°C [4]

Density 0.858 g/mL at 25 °C [3]

0.859 - 0.865 g/mL at 20 °C [4]

Refractive Index n20/D 1.431 [3]

1.428 - 1.432 at 20 °C [4]

0.005 mmHg @ 25.00 °C

Vapor Pressure ,
(estimated)

Flash Point 120.00 °C (248.00 °F) TCC

Enthalpy of Vaporization ) Joback Group Contribution
Estimated: 65.83 kJ/mol

(AHvap) Method[5][6]

Estimated: 485.34 J/(mol-K) @  Joback Group Contribution

Liquid Heat Capacity (C
a pacity (Cp) 298.15 K Method[5]

Insoluble in water; soluble in
Solubility alcohol and non-polar
solvents.[4][7]

Table 1: Summary of Thermodynamic and Physicochemical Properties of Heptyl Heptanoate.

Experimental Protocols

Accurate determination of thermodynamic properties is fundamental for the application and
study of chemical compounds. The following sections detail the experimental methodologies for
measuring the boiling point and enthalpy of vaporization of heptyl heptanoate.
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Determination of Boiling Point using the Thiele Tube
Method

The Thiele tube method is a convenient and widely used technique for determining the boiling
point of a liquid, requiring only a small sample volume.

Materials:

Thiele tube

» High-temperature mineral oil or silicone oll

o Thermometer (calibrated)

o Small test tube (e.g., 75 x 10 mm)

o Capillary tube (sealed at one end)

e Rubber band or wire for attaching the test tube to the thermometer
e Bunsen burner or other heat source

o Heptyl heptanoate sample

Procedure:

Sample Preparation: Add a small amount of heptyl heptanoate to the small test tube, to a
depth of about 2-3 cm.

o Capillary Tube Insertion: Place the capillary tube, with its sealed end pointing upwards, into
the test tube containing the sample.

o Apparatus Assembly: Attach the test tube to the thermometer using a rubber band or wire,
ensuring that the bottom of the test tube is level with the thermometer bulb.

e Thiele Tube Setup: Clamp the Thiele tube to a retort stand and fill it with mineral oil to a level
just above the side arm.
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» Immersion: Carefully insert the thermometer and attached test tube into the Thiele tube,
ensuring the sample is immersed in the oil and the rubber band is above the oil level.

e Heating: Gently heat the side arm of the Thiele tube with a small flame. The convection
currents in the oil will ensure uniform heating.

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. Continue heating until a steady and rapid stream of bubbles is observed.

» Boiling Point Determination: Turn off the heat source and allow the apparatus to cool slowly.
The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn back into the capillary tube.

o Repeat: For accuracy, allow the apparatus to cool further, then reheat to obtain a second
reading.

A visual representation of this experimental workflow is provided in the diagram below.
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Experimental Workflow: Boiling Point Determination

Sample Preparation:
Fill test tube with heptyl heptanoate and insert capillary tube.

l

Apparatus Assembly:
Attach test tube to thermometer.

'

Thiele Tube Setup:
Fill with oil and insert thermometer assembly.

l

Heating:
Gently heat the side arm of the Thiele tube.

'

Observation:
Note the steady stream of bubbles from the capillary tube.

l

Cooling:
Remove heat and allow the apparatus to cool slowly.

l

Record Boiling Point:
Temperature at which liquid enters the capillary tube.

Click to download full resolution via product page

Diagram 1: Experimental Workflow for Boiling Point Determination.

Calorimetric Determination of Enthalpy of Vaporization
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The enthalpy of vaporization (AHvap) can be determined calorimetrically by measuring the heat
required to vaporize a known mass of the substance.

Materials:

o Calorimeter (e.g., a Dewar flask with a lid)
e Heating coil with a known resistance
o Power supply

e Voltmeter and Ammeter

e Thermometer (high precision)

o Stirrer

e Vaporization vessel

o Heptyl heptanoate sample

» Balance

Procedure:

o Calorimeter Setup: Place a known mass of heptyl heptanoate into the calorimeter. Insert
the heating coil, thermometer, and stirrer through the lid.

e Initial Temperature: Allow the system to reach thermal equilibrium and record the initial
temperature (T1).

o Heating: Apply a known and constant voltage (V) and current (I) to the heating coil for a
specific duration (t). This provides a precise amount of electrical energy (Q =V * | * t) to the
system.

» Vaporization: The electrical energy will cause the temperature of the liquid to rise to its
boiling point and then cause it to vaporize.
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o Mass Determination: After the heating period, determine the mass of the heptyl heptanoate
that has vaporized (mvap) by weighing the calorimeter and its contents again.

o Calculation: The enthalpy of vaporization per mole (AHvap) can be calculated using the
following equation:

AHvap = (Q / mvap) * M

where:

o Q is the heat supplied by the heating coil (in Joules)
o mvap is the mass of the vaporized liquid (in grams)

o M is the molar mass of heptyl heptanoate (in g/mol )

o Corrections: Corrections for heat loss to the surroundings should be made for higher
accuracy. This can be done by monitoring the temperature change of the calorimeter before
and after the heating period.

Biological Significance: Metabolic Pathway of
Heptanoate

Heptyl heptanoate, being an ester of heptanoic acid, is metabolized in the body through the
breakdown of the ester bond, releasing heptanoic acid. Heptanoic acid is a medium-chain fatty
acid (MCFA) that undergoes (3-oxidation in the mitochondria to produce energy.[1][8] Unlike
long-chain fatty acids, MCFAs can cross the inner mitochondrial membrane without the need
for the carnitine shuttle.[8]

The B-oxidation of the seven-carbon heptanoic acid proceeds through several cycles, yielding
acetyl-CoA in each cycle until a final three-carbon propionyl-CoA molecule remains. Acetyl-CoA
enters the citric acid cycle (Krebs cycle) directly. Propionyl-CoA is converted to succinyl-CoA,
another intermediate of the citric acid cycle, through a series of enzymatic reactions.[9] This
dual entry into the citric acid cycle makes odd-chain fatty acids like heptanoate anaplerotic,
meaning they can replenish the cycle's intermediates.
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Metabolic Pathway of Heptanoate
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Diagram 2: Metabolic Pathway of Heptanoate.
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Conclusion

This technical guide provides a detailed overview of the thermodynamic properties and boiling
point of heptyl heptanoate, catering to the needs of researchers, scientists, and professionals
in drug development. The compilation of experimental data and estimated values offers a
comprehensive resource for this compound. Furthermore, the detailed experimental protocols
for determining key thermodynamic parameters and the visual representations of both an
experimental workflow and a relevant metabolic pathway serve to enhance the practical
understanding and application of this knowledge. The information presented herein is intended
to be a valuable tool for future research and development involving heptyl heptanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Heptyl Heptanoate: A Comprehensive Technical Guide
to its Thermodynamic Properties and Boiling Point]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1293521#thermodynamic-properties-
and-boiling-point-of-heptyl-heptanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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